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Crotamiton Storage & Stability Fact Sheet

The table below summarizes the key stability and storage parameters for Crotamiton from available data.

Parameter Recommended Condition Notes & Variations

General Storage
Temperature [1] [2]

68°F to 77°F (20°C to 25°C) Standard room temperature storage for
pharmaceutical products.

Short-term Transport
Tolerance [1]

59°F to 86°F (15°C to 30°C) Acceptable for shorter periods, but
should not be the long-term storage

condition.

Freezing Avoid Explicitly instructed to "Keep from

freezing" [3].

Light Sensitivity Protect from direct light Should be stored "away from...direct

light" [3].

Humidity & Sealing Store in a "cool, dry place" [1] in a

"tightly sealed" [4] container.

Prevents moisture absorption and

degradation.
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Parameter Recommended Condition Notes & Variations

Research Material
(Powder) [4]

-20°C (3 years) or 4°C (2 years) For the pure powder, significantly
different from formulated lotion.

Research Material (in
solvent) [4]

-80°C (6 months) or -20°C (1
month)

Stability is highly dependent on the
solvent used.

FAQs on Crotamiton Stability

Q1: What is the primary degradation pathway studied for Crotamiton in aqueous environments?

Advanced Oxidation Processes (AOPs), particularly photocatalysis using Titanium Dioxide (TiO₂), are well-

studied methods for degrading Crotamiton in water [5] [6]. The process is initiated by hydroxyl radicals

(•OH) attacking the aromatic rings and alkyl chains of the Crotamiton molecule, leading to several

intermediates and eventual mineralization [6] [7].

Q2: How can I assess the stability of Crotamiton under photocatalytic conditions? You can determine

the degradation rate and identify intermediates using the following experimental protocol, adapted from

published studies [6]:

1. Preparation: Create an aqueous solution of Crotamiton. The initial concentration can be

determined using a calibration curve from High-Performance Liquid Chromatography (HPLC).
2. Reaction Setup: Add TiO₂ powder (e.g., Degussa P-25) as a catalyst to the solution. Maintain

suspension with constant stirring.
3. Irradiation: Expose the mixture to UV light. A solar simulator with a specific light intensity (e.g., 1.0

kW m⁻²) can be used.
4. Sampling & Analysis:

Kinetics: At regular time intervals, withdraw samples, filter to remove TiO₂, and analyze by
HPLC to measure the remaining Crotamiton concentration. The pseudo-first-order reaction

model is often applied.
Intermediates: Use Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) to

separate and identify the molecular structures of degradation intermediates based on their
mass spectra.

The workflow for this stability assessment experiment can be visualized as follows:
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Q3: What factors can influence the degradation rate of Crotamiton in photocatalytic studies? The

search results indicate that the following parameters are critical [6]:
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UV Light Intensity: There is a linear relationship between UV intensity and the reaction rate

constant.
Catalyst Concentration: The reaction rate constant has a logarithmic relationship with TiO₂

concentration.
pH Value: Unlike other pharmaceuticals, Crotamiton's degradation rate remains relatively constant

across a pH range of 3 to 9. This is because Crotamiton is non-ionic and does not experience
significant electrostatic repulsion/attraction with the TiO₂ surface [6].

Temperature: Increasing the solution temperature enhances both the adsorption of Crotamiton onto
zeolite/TiO₂ composites and its subsequent photocatalytic degradation rate [5].

Q4: My Crotamiton lotion was accidentally frozen. Can I still use it in my experiment? No. You should

not use it. The official labeling for Crotamiton lotion explicitly states to avoid freezing [3]. Freezing can

cause physical changes to the formulation's emulsion, such as creaming or coalescence, potentially leading to

the active ingredient becoming unstable or unevenly distributed. This would compromise the accuracy and

reliability of your experimental results.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Crotamiton (Crotan, Eurax) - Uses, Side Effects, and More [webmd.com]

2. Label: CROTAN- crotamiton lotion - DailyMed - NIH [dailymed.nlm.nih.gov]

3. Crotamiton (topical route) - Side effects & dosage [mayoclinic.org]

4. Material Safety Data Sheet of Crotamiton [abmole.com]

5. Thermodynamics of removing crotamiton and its ... [sciencedirect.com]

6. Photocatalytic decomposition of crotamiton over aqueous ... [sciencedirect.com]

7. determination of intermediates and the reaction pathway [pubmed.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [crotamiton storage stability temperature considerations].

Smolecule, [2026]. [Online PDF]. Available at:

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s524469?utm_src=pdf-body
https://www.smolecule.com/products/s524469?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S004565351200505X
https://www.smolecule.com/products/s524469?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S1385894719318820
https://www.smolecule.com/products/s524469?utm_src=pdf-body
https://www.smolecule.com/products/s524469?utm_src=pdf-body
https://www.mayoclinic.org/drugs-supplements/crotamiton-topical-route/description/drg-20063161
https://www.smolecule.com/products/s524469?utm_src=pdf-custom-synthesis
https://www.webmd.com/drugs/2/drug-6258/crotamiton-topical/details
https://dailymed.nlm.nih.gov/dailymed/lookup.cfm?setid=6f7478fa-ed2b-4943-9d40-1fd0161a0854
https://www.mayoclinic.org/drugs-supplements/crotamiton-topical-route/description/drg-20063161
https://www.abmole.com/literature/crotamiton-msds.html?srsltid=AfmBOoopioUqPMWm6WVubWIda9SJBrUaKK0Ybb9PLkG3iEriWmWDUNQh
https://www.sciencedirect.com/science/article/abs/pii/S1385894719318820
https://www.sciencedirect.com/science/article/abs/pii/S004565351200505X
https://pubmed.ncbi.nlm.nih.gov/22578794/
https://www.smolecule.com/products/b524469#crotamiton-storage-stability-temperature-considerations
https://www.smolecule.com/products/b524469#crotamiton-storage-stability-temperature-considerations
https://www.smolecule.com/products/s524469?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


[https://www.smolecule.com/products/b524469#crotamiton-storage-stability-temperature-

considerations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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